Cas no 923-87-5 (Acetic acid;hexane-1,2,6-triol)

• Product Name: Acetic acid;hexane-1,2,6-triol
• CAS No: 923-87-5
• MF: C₁₂H₂₆O₉
• MW: 314.329445362091
• CID: 2814872
• PubChem ID: 71445574
• Update Time: 2025-04-21

Acetic acid;hexane-1,2,6-triol Chemical and Physical Properties

Names and Identifiers

• DTXSID50854090
• 923-87-5
• Acetic acid--hexane-1,2,6-triol (3/1)
• Acetic acid;hexane-1,2,6-triol

• Inchi： 1S/C6H14O3.3C2H4O2/c7-4-2-1-3-6(9)5-8;3*1-2(3)4/h6-9H,1-5H2;3*1H3,(H,3,4)
• InChI Key： PPZVJLNZEMFAPB-UHFFFAOYSA-N
• SMILES： OC(CO)CCCCO.OC(C)=O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 314.15768240Da
• Monoisotopic Mass: 314.15768240Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 87.3
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų